Cas no 196519-53-6 (methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate)

• Product Name: methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate
• CAS No: 196519-53-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6205034
• PubChem ID: 10535742
• Update Time: 2025-07-22

methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate
• Methyl 4-(1-hydroxyallyl)benzoate
• SCHEMBL5640199
• 196519-53-6
• MFCD27946880
• SY345339
• EN300-1852666
• 4-(1-Hydroxy-allyl)-benzoic acid methyl ester

• Inchi： 1S/C11H12O3/c1-3-10(12)8-4-6-9(7-5-8)11(13)14-2/h3-7,10,12H,1H2,2H3
• InChI Key： GIKRTEFQIFUYMN-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate

Professional Introduction to Methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate (CAS No. 196519-53-6)

Methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate, with the chemical formula C₁₁H₁₂O₃ and a CAS number of 196519-53-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative of benzoic acid exhibits a unique structural configuration that makes it a subject of interest for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate consists of a benzoate moiety linked to an allyl hydroxyl group. This particular arrangement imparts distinct chemical properties that are conducive to interactions with biological targets. The presence of both hydrophobic and hydrophilic regions in its molecule allows it to engage with a wide range of biological systems, making it a versatile compound for drug design and synthetic chemistry.

In recent years, there has been a surge in research focused on identifying and developing new compounds that can modulate biological pathways associated with various diseases. Methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate has emerged as a promising candidate in this regard. Its ability to interact with enzymes and receptors has been explored in the context of potential applications in anti-inflammatory, anti-cancer, and antimicrobial therapies.

One of the most compelling aspects of methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate is its structural similarity to naturally occurring phytochemicals known for their pharmacological properties. For instance, compounds derived from roselle fruit (Hibiscus sabdariffa) contain similar ester functionalities and have been studied for their antioxidant and anti-inflammatory effects. The research on methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate suggests that it may share some of these beneficial properties, making it a valuable scaffold for further medicinal chemistry investigations.

The synthesis of methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate involves multi-step organic reactions that highlight the compound's synthetic accessibility. Researchers have developed efficient protocols for its preparation, which include condensation reactions followed by esterification. These synthetic routes not only provide a means to produce the compound in sufficient quantities but also offer opportunities for structural modifications, enabling the exploration of analogues with enhanced biological activity.

Recent studies have demonstrated the potential of methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate as an intermediate in the synthesis of more complex molecules. For example, its incorporation into heterocyclic frameworks has led to the development of novel compounds with improved pharmacokinetic profiles. These findings underscore the importance of this compound as a building block in drug discovery efforts.

The pharmacological evaluation of methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate has revealed intriguing interactions with various biological targets. In vitro studies have shown that it can inhibit the activity of certain enzymes implicated in inflammatory responses, such as COX-2 and LOX. Additionally, its ability to modulate receptor activity has been observed in preliminary experiments, suggesting potential applications in neurological disorders.

The chemical stability and solubility profile of methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate make it an attractive candidate for formulation into pharmaceutical products. Its compatibility with common solvents and its resistance to degradation under standard storage conditions enhance its practicality for further development. These attributes are crucial for ensuring the efficacy and safety of any therapeutic agent derived from this compound.

In conclusion, methyl 4-(1-hydroxyprop-2-en-1-yl)benzoate (CAS No. 196519-53-6) represents a significant advancement in the realm of chemical pharmaceuticals. Its unique structural features, synthetic accessibility, and promising biological activities position it as a valuable asset for ongoing research and development. As scientists continue to explore its potential applications, this compound is likely to play an increasingly important role in the discovery and development of new treatments for various diseases.